Cas no 1421529-43-2 (2-4-(cyclohex-3-ene-1-carbonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-ol hydrochloride)

• Product Name: 2-4-(cyclohex-3-ene-1-carbonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-ol hydrochloride
• CAS No: 1421529-43-2
• MF: C₁₇H₂₅ClN₂O₃
• MW: 340.845003843308
• CID: 5956536
• PubChem ID: 71783244
• Update Time: 2025-07-22

2-4-(cyclohex-3-ene-1-carbonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-4-(cyclohex-3-ene-1-carbonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-ol hydrochloride
• cyclohex-3-en-1-yl-[4-[2-(furan-2-yl)-2-hydroxyethyl]piperazin-1-yl]methanone:hydrochloride
• 2-[4-(cyclohex-3-ene-1-carbonyl)piperazin-1-yl]-1-(furan-2-yl)ethan-1-ol hydrochloride
• cyclohex-3-en-1-yl(4-(2-(furan-2-yl)-2-hydroxyethyl)piperazin-1-yl)methanone hydrochloride
• 1421529-43-2
• VU0529715-1
• cyclohex-3-en-1-yl-[4-[2-(furan-2-yl)-2-hydroxyethyl]piperazin-1-yl]methanone;hydrochloride
• F6031-0713
• AKOS026686417

• Inchi： 1S/C17H24N2O3.ClH/c20-15(16-7-4-12-22-16)13-18-8-10-19(11-9-18)17(21)14-5-2-1-3-6-14;/h1-2,4,7,12,14-15,20H,3,5-6,8-11,13H2;1H
• InChI Key： ZHYHFSVMPQQMOO-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1CCC=CC1)(N1CCN(CC(C2=CC=CO2)O)CC1)=O

Computed Properties

• Exact Mass: 340.1553704g/mol
• Monoisotopic Mass: 340.1553704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-4-(cyclohex-3-ene-1-carbonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-ol hydrochloride

Introduction to 2-4-(cyclohex-3-ene-1-carbonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-ol hydrochloride (CAS No. 1421529-43-2)

2-4-(cyclohex-3-ene-1-carbonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-ol hydrochloride (CAS No. 1421529-43-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a hydrochloride salt of a piperazine derivative with a cyclohexene and furan moiety. Its unique structural features and potential biological activities make it a promising candidate for various therapeutic applications.

The chemical structure of 2-4-(cyclohex-3-ene-1-carbonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-ol hydrochloride is characterized by a central piperazine ring, which is substituted with a cyclohexene carbonyl group and a furan-containing ethyl alcohol moiety. The presence of these functional groups imparts specific pharmacological properties, such as enhanced solubility, stability, and bioavailability. These characteristics are crucial for optimizing the compound's performance in both preclinical and clinical settings.

Recent studies have highlighted the potential of 2-4-(cyclohex-3-ene-1-carbonyl)piperazin-1-yl-1-(furan-2-yl)ethan-1-ol hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its efficacy as an inhibitor of specific enzymes involved in inflammatory pathways. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

In addition to its anti-inflammatory properties, 2-4-(cyclohex-3-ene-1-carbonyl)piperazin-1-yl-1-(furan-2-y l)ethan - 1 - ol hydrochloride has shown promising results in neurodegenerative disease models. Studies conducted in vitro and in vivo have indicated that this compound can modulate certain neurotransmitter systems, potentially offering neuroprotective effects. This is particularly relevant for conditions such as Alzheimer's disease and Parkinson's disease, where neuroprotection is a key therapeutic goal.

The pharmacokinetic profile of 2 - 4 - (cyclohex - 3 - ene - 1 - carbonyl ) piperazin - 1 - yl - 1 - (furan - 2 - yl ) ethan - 1 - ol hydrochloride has also been extensively studied. Preclinical data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These attributes are essential for ensuring that the compound reaches its intended target sites in the body at effective concentrations without causing significant toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 2 - 4 - (cyclohex - 3 - ene - 1 - carbonyl ) piperazin - 1 - yl - 1 - (furan - 2 - yl ) ethan - 1 - ol hydrochloride in human subjects. Early phase I trials have shown promising results, with the compound demonstrating good tolerability and pharmacodynamic effects consistent with its proposed mechanism of action. These findings have paved the way for more advanced clinical studies to further explore its therapeutic potential.

In conclusion, 2 - 4 -(cyclohexene - 3-en e--carb onyl ) piperazin e--y l--(fur an--y l)eth an--o l hydro chlor ide (CAS No. 1421529–43–2) represents a significant advancement in the development of novel therapeutics for various diseases. Its unique chemical structure and multifaceted biological activities make it an exciting area of research for scientists and clinicians alike. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds great promise for improving patient outcomes in multiple therapeutic areas.